Benzo[b]thiophen-5-amine

• IUPAC Name: 1-benzothiophen-5-amine
• InChI: InChI=1S/C8H7NS/c9-7-1-2-8-6(5-7)3-4-10-8/h1-5H,9H2
• InChI Key: ZUPYTANKWDPRDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CS2)C=C1N
• Molecular Formula: C8H7NS
• DSSTOX Substance ID: DTXSID40302075
• Molecular Weight: 149.21 g/mol
• CAS RN: 20532-28-9

Description

Benzo[b]thiophen-5-amine, also known as 1-Benzothiophen-5-amine, is a chemical compound with the molecular formula C8H7NS. It has a molecular weight of 149.211 g/mol. It is also known by other names such as 5-aminobenzothiophene, 5-aminobenzo b thiophene, benzo b thiophen-5-ylamine, 5-aminothionaphthene, benzothiophen-5-amine, 1-benzothien-5-ylamine, 5-amino-benzo b thiophene, and benzo b thiophene-5-ylamine.

Synthesis Analysis

The synthesis of Benzo[b]thiophen-5-amine and its derivatives has attracted intensive research due to their wide range of applicability. Various catalysts and substrates have been applied for benzo[b]thiophene synthesis. A recent approach involves the reaction of aryne intermediates with a variety of sulfides.

Molecular Structure Analysis

The molecular structure of Benzo[b]thiophen-5-amine can be represented by the SMILES notation: C1=CC2=C(C=CS2)C=C1N. This indicates that the molecule consists of a benzene ring fused with a thiophene ring, with an amine group attached at the 5th position.

Chemical Reactions Analysis

Benzo[b]thiophenes are aromatic heterocyclic compounds containing benzene and thiophene rings. They have been used as building blocks or intermediates for the synthesis of pharmaceutically important molecules. The synthesis of diverse multisubstituted benzothiophene derivatives involving a pentacyclic compound was achieved by virtue of the good functional group tolerance and versatile C2 functionalizations.

Scientific Research Applications

Synthesis of Multisubstituted Benzothiophenes

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Pharmaceutical Sciences

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Materials Chemistry

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Organic Field-Effect Transistors (OFETs)

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Organic Light-Emitting Diodes (OLEDs)

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Safety and Hazards

Benzo[b]thiophen-5-amine is harmful if swallowed. It is recommended to wash face, hands, and any exposed skin thoroughly after handling and to avoid eating, drinking, or smoking when using this product. If swallowed, it is advised to call a poison center or doctor/physician.

Future Directions

Benzo[b]thiophenes have a broad range of applications in medicinal chemistry such as antimicrobial, anticancer, antioxidant, anti-HIV, and anti-inflammatory activities. They have also been used as organic photoelectric materials and organic semiconductors. Due to such a wide range of applicability, the synthesis of benzo[b]thiophene derivatives is expected to continue attracting intensive research.

Mechanism of Action

Target of Action

Benzo[b]thiophen-5-amine is a heteroaromatic compound that has been used in the development of various drug candidates due to its biological and pharmacological properties Similar compounds have shown inhibitory activities against enzymes like pdk1 and ldha , and have also displayed high antibacterial activity against S. aureus .

Mode of Action

For instance, some derivatives of Benzo[b]thiophen-5-amine have shown to inhibit the activity of enzymes like PDK1 and LDHA , which play crucial roles in glucose metabolism and cancer cell proliferation .

Biochemical Pathways

Given its inhibitory activity against pdk1 and ldha , it can be inferred that the compound may affect pathways related to glucose metabolism and cell proliferation.

Pharmacokinetics

One study suggests that a compound with a similar structure has desirable drug-likeness and oral bioavailability characteristics .

Result of Action

Some derivatives of the compound have shown antiproliferative activities on cancer cell lines . They have also exhibited high antioxidant capacities , suggesting that they may have a protective effect against oxidative stress.

Synthesis routes and methods I

Procedure details

A mixture of 5-nitrobenzo[b]thiophene (3.09 g, 17.0 mmol) and 10% palladium on carbon (Aldrich, cat. No. 20,569-9) (150 mg) in ethanol (90 mL) was shaken in a Parr flask under a hydrogen atmosphere of 3 bar. After 16 h the catalyst was filtered off over a celite pad and washed with ethanol (2×30 mL). The filtrate was evaporated in vacuo to yield benzo[b]thiophen-5-amine (2.57 g, 100%) as a dark purple amorphous solid. 1H NMR δ (CDCl3, 400 MHz) 3.70 (br. s., 2H), 6.78 (dd, J=8.61, 1.96 Hz, 1H), 7.10 (d, J=2.35 Hz, 1H), 7.14 (d, J=5.09 Hz, 1H), 7.38 (d, J=5.48 Hz, 1H), 7.63 (d, J=8.61 Hz, 1H)

Synthesis routes and methods II

Procedure details